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Compound of Interest

Compound Name: Iron(III) oxalate hexahydrate

Cat. No.: B1143021 Get Quote

Technical Guide: Iron(III) Oxalate Hexahydrate
Powder
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of iron(III) oxalate hexahydrate powder. It includes key data, experimental

protocols, and visualizations to support research and development activities.

Physical Appearance
Iron(III) oxalate hexahydrate is a crystalline powder. The color is consistently reported as a

yellow-green or lime green.[1][2][3][4] It may also be found in the form of green or yellow

chunks.[3][5] The compound is generally described as odorless.

Physicochemical Properties
A summary of the key quantitative data for iron(III) oxalate hexahydrate is presented in the

table below. It is important to note that there are some discrepancies in the reported solubility in

water, with some sources describing it as soluble and others as slightly soluble.
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Property Value Source(s)

Molecular Formula Fe₂(C₂O₄)₃·6H₂O [1][6][7]

Molecular Weight 483.84 g/mol [1][5][6]

Melting Point 100 °C (decomposes) [1][5]

Solubility in Water Soluble / Slightly Soluble [2][8]

Appearance
Green/yellow powder or

chunks
[1][3][5]

CAS Number 166897-40-1 [6]

Synthesis Protocol
The following is a representative experimental protocol for the synthesis of iron(III) oxalate,

which is often generated as an intermediate in the production of other coordination compounds

like potassium ferrioxalate. This protocol is adapted from established laboratory procedures.[9]

[10]

Objective: To synthesize iron(III) oxalate from ferric chloride.

Materials:

Ferric chloride (FeCl₃)

Potassium hydroxide (KOH)

Oxalic acid dihydrate ((COOH)₂·2H₂O)

Deionized water

Beakers

Stirring rod

Filtration apparatus (funnel, filter paper)
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Heating plate

Procedure:

Preparation of Ferric Hydroxide:

Dissolve a calculated amount of ferric chloride in deionized water in a beaker.

In a separate beaker, prepare a solution of potassium hydroxide.

Slowly add the potassium hydroxide solution to the ferric chloride solution while stirring

continuously. A brown precipitate of ferric hydroxide (Fe(OH)₃) will form.

Filter the ferric hydroxide precipitate and wash it thoroughly with hot deionized water to

remove any unreacted salts.

Formation of Iron(III) Oxalate:

Prepare a solution of oxalic acid dihydrate in deionized water.

Add the freshly prepared ferric hydroxide precipitate to the oxalic acid solution in small

portions while stirring.

The ferric hydroxide will dissolve to form a green solution of iron(III) oxalate.

The reaction is: 2Fe(OH)₃ + 3(COOH)₂·2H₂O → Fe₂(C₂O₄)₃ + 12H₂O.[10]

Isolation (Optional):

For the isolation of related complex salts like potassium ferrioxalate, a potassium salt is

added, and the product is precipitated from the solution, often with the addition of ethanol.

Experimental Workflow and Reaction Pathways
The synthesis and decomposition of iron(III) oxalate hexahydrate involve key chemical

transformations that can be visualized to understand the logical relationships between the

reactants, intermediates, and products.
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Synthesis of Iron(III) Oxalate
The following diagram illustrates the two-step synthesis process described in the protocol

above, starting from ferric chloride.

Ferric Chloride (FeCl₃)

Ferric Hydroxide (Fe(OH)₃)

+ KOH

Potassium Hydroxide (KOH) Iron(III) Oxalate (Fe₂(C₂O₄)₃)

+ Oxalic Acid

Oxalic Acid ((COOH)₂)

Click to download full resolution via product page

Caption: Synthesis pathway of Iron(III) Oxalate.

Thermal Decomposition of Iron(III) Oxalate Hexahydrate
The thermal decomposition of iron(III) oxalate hexahydrate is a multi-step process. Initially, it

undergoes dehydration, followed by the decomposition of the anhydrous salt to ferrous oxalate,

and finally to iron oxides.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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